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Compound of Interest

Compound Name: Quinoxyfen-d4

Cat. No.: B12415389

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Quinoxyfen-d4, a deuterated
analog of the fungicide Quinoxyfen. This document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
analytical methodologies, and biological mode of action.

Core Chemical Data

Quinoxyfen-d4, the isotopically labeled version of Quinoxyfen, serves as a crucial internal
standard for quantitative analytical studies. While a specific CAS number for Quinoxyfen-d4 is
not officially assigned and is often cited as "Not Available” (NA)[1], the CAS number for the
parent compound, Quinoxyfen, is 124495-18-7[2][3].

Table 1: Physicochemical Properties of Quinoxyfen-d4
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Property Value Source

) 5,7-Dichloro-4-(4-
Chemical Name o [1]
fluorophenoxy)quinoline-d4

5,7-dichloro-4-(2,3,5,6-
Synonyms tetradeuterio-4-fluoro- [2]

phenoxy)quinoline

Molecular Formula C15H4D4CIl2FNO
Molecular Weight 312.16 g/mol
Purity >95% (by HPLC)

Off-white flocculent solid

Appearance (inferred from parent
compound)
Storage Temperature +4°C or 2-8°C

Synthesis Overview

The synthesis of the parent compound, Quinoxyfen, involves the reaction of 4,5,7-Trichloro
Quinoline with Sodium 4-hydroxyphenolate. The synthesis of Quinoxyfen-d4 would follow a
similar pathway, utilizing a deuterated 4-fluorophenol as a starting material.

Analytical Methodology

Quinoxyfen-d4 is primarily used as an internal standard in analytical methods for the detection
and quantification of Quinoxyfen in various matrices. A validated method for the analysis of
Quinoxyfen in grapes utilizes gas chromatography with mass selective detection (GC-MSD).

Table 2: Parameters for GC-MSD Analysis of Quinoxyfen
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Parameter Specification Source

Gas Chromatography with

Instrumentation Mass Selective Detection (GC-
MSD)

Sample Preparation Similar to Method ERC95.26

Quantification lon 237 amu

Confirmation lon 272 amu

Fortification Levels 0.01 to 0.5 mg/kg

94 £ 8% in raisins (0.01 to 0.1

Average Recovery ka)
mg/kg

Experimental Workflow for Quinoxyfen Analysis

Click to download full resolution via product page

Caption: General workflow for the analysis of Quinoxyfen using an internal standard.

Biological Activity and Signaling Pathway

Quinoxyfen is a protectant fungicide that is effective against powdery mildew diseases. Its
mode of action involves the disruption of signaling pathways in fungal spores. It is believed to
interfere with G-protein signaling and may also target serine esterase activity. This disruption
inhibits the germination of spores and the formation of appressoria, which are specialized
infection structures.

Proposed Signaling Pathway of Quinoxyfen Action
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Caption: Proposed mechanism of action of Quinoxyfen on fungal signaling pathways.

Safety Information

The parent compound, Quinoxyfen, may cause an allergic skin reaction and is very toxic to
aquatic life with long-lasting effects. Standard laboratory safety precautions, including the use
of personal protective equipment, should be followed when handling Quinoxyfen-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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